Cas no 1806801-50-2 (Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806801-50-2
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4857116
• Update Time: 2025-07-20

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-17-8(16)3-7-6(9(12)13)2-5(4-11)15-10(7)14/h2,9H,3-4H2,1H3,(H2,14,15)
• InChI Key： WJRCBSHEMYTULK-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(N)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806801-50-2): A Comprehensive Overview

Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806801-50-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular framework of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate consists of a pyridine core substituted with multiple functional groups. The presence of an amino group at the 2-position, a bromomethyl group at the 6-position, and a difluoromethyl group at the 4-position imparts unique reactivity and binding properties to the molecule. These features make it a valuable intermediate in the construction of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly prominent in this regard, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The specific substitution pattern of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate enhances its potential as a building block for drugs that modulate enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The bromomethyl and difluoromethyl groups provide handles for further functionalization, allowing chemists to design molecules with high selectivity and potency against specific kinases. For instance, researchers have explored its use in developing inhibitors of tyrosine kinases, which are key targets in oncology.

Moreover, the amino group at the 2-position of the pyridine ring can be readily modified through various chemical reactions, such as acylation, alkylation, or coupling with other pharmacophores. This versatility makes Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate an attractive starting point for constructing diverse libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further optimized for therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug design. The structural features of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate, including its hydrogen bond donors and acceptors, can be precisely modeled to predict its interaction with biological targets. This approach has enabled researchers to rationalize experimental results and guide the optimization process more effectively.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This moiety has been widely incorporated into drug candidates because it can improve pharmacokinetic properties while maintaining strong binding interactions with receptors. In the context of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate, this group likely contributes to its potential as a scaffold for developing next-generation therapeutics.

In clinical settings, the compound has been explored as part of preclinical studies aimed at validating new drug candidates. By leveraging its unique structural features, researchers have synthesized analogs that exhibit promising activity against disease models. These studies underscore the compound's significance as a tool for exploring novel therapeutic strategies.

The synthesis of Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include nucleophilic substitution reactions to introduce the bromomethyl group, followed by protection-deprotection strategies to manipulate the reactive sites on the molecule. The use of advanced catalytic systems has further streamlined these processes, making large-scale production more feasible.

The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies relevant to Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate. Fluorochemicals are known for their ability to modulate drug properties such as lipophilicity and bioavailability. Techniques like halogen exchange reactions have enabled chemists to introduce fluorine atoms with high precision, expanding the synthetic toolbox for constructing fluorinated derivatives.

Ethical considerations are paramount in pharmaceutical research, and efforts are continually made to ensure that compounds like Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate are developed responsibly. Collaborative initiatives between academia and industry aim to promote sustainable practices and minimize environmental impact throughout the drug development lifecycle.

In conclusion, Methyl 2-amino-6-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806801-50-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.